Cas no 189516-37-8 (Acetic acid--(3S)-3-methoxypyrrolidine (1/1))

• Product Name: Acetic acid--(3S)-3-methoxypyrrolidine (1/1)
• CAS No: 189516-37-8
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 2786684
• PubChem ID: 71347963
• Update Time: 2025-04-21

Acetic acid--(3S)-3-methoxypyrrolidine (1/1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid--(3S)-3-methoxypyrrolidine (1/1)
• 189516-37-8
• DTXSID10773879

• Inchi： 1S/C5H11NO.C2H4O2/c1-7-5-2-3-6-4-5;1-2(3)4/h5-6H,2-4H2,1H3;1H3,(H,3,4)/t5-;/m0./s1
• InChI Key： XRNGOWFJZMTLRC-JEDNCBNOSA-N
• SMILES： O(C)[C@@H]1CNCC1.OC(C)=O

Computed Properties

• Exact Mass: 161.10519334Da
• Monoisotopic Mass: 161.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų